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Compound of Interest

Compound Name: Vinorine

Cat. No.: B1233521 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Vinorine, a monoterpenoid indole alkaloid, requires careful handling and

adherence to specific disposal protocols to mitigate potential hazards. While specific regulatory

guidelines for vinorine are not readily available, a comprehensive disposal plan can be

formulated based on its chemical properties and general best practices for laboratory waste

management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle vinorine with appropriate

personal protective equipment (PPE). This includes, but is not limited to, a standard laboratory

coat, chemical-resistant gloves, and safety goggles to prevent skin and eye contact. All

handling of vinorine waste should occur in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol
The following step-by-step guide provides a framework for the safe disposal of vinorine waste.

Crucially, laboratory personnel must consult their institution's Environmental Health and Safety

(EHS) department to ensure full compliance with local, state, and federal regulations, as these

protocols may vary.
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Segregation: Vinorine waste, whether in solid form or dissolved in a solvent, should be

segregated from other waste streams. Do not mix vinorine waste with incompatible

chemicals or general laboratory trash. It should be collected in a designated and clearly

labeled waste container.

Containerization: Utilize a chemically resistant and sealable container for the collection of

vinorine waste. The container must be in good condition and compatible with the solvents

used to dissolve the vinorine.

Labeling: The waste container must be accurately and clearly labeled as "Hazardous Waste."

The label should include the full chemical name "Vinorine," its Chemical Abstracts Service

(CAS) number (34020-07-0), and an indication of the solvent(s) present.[1][2][3][4] Hazard

pictograms, as appropriate, should also be included.

Accumulation and Storage: Store the sealed hazardous waste container in a designated

satellite accumulation area within the laboratory. This area should be secure, well-ventilated,

and away from general laboratory traffic to prevent accidental spills or exposure.

Disposal Request: Once the waste container is full or the research project is complete, a

formal chemical waste pickup request must be submitted to the institution's EHS department.

Do not attempt to dispose of vinorine down the drain or in the regular trash.[5][6]

Transportation and Final Disposal: The EHS department will coordinate the collection of the

hazardous waste by a licensed and certified hazardous waste disposal contractor, who will

ensure its proper treatment and disposal in accordance with all applicable regulations.

Key Chemical Properties of Vinorine
A summary of vinorine's key chemical properties is provided in the table below for easy

reference. This information is essential for understanding its potential hazards and for making

informed decisions regarding its safe handling and disposal.
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Property Value

Chemical Formula C21H22N2O2

Molecular Weight 334.42 g/mol

CAS Number 34020-07-0

Appearance Solid (form may vary)

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Source: ChemFaces, ChemicalBook, United States Biological[1][3][7]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of vinorine waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of vinorine waste.
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By adhering to these procedures and consulting with institutional safety experts, researchers

can ensure the safe and compliant disposal of vinorine, thereby protecting themselves, their

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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